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Compound of Interest

Compound Name: Lsd1-IN-15

Cat. No.: B12419987 Get Quote

Disclaimer: No specific safety, handling, or disposal information could be found for a compound

explicitly named "Lsd1-IN-15." The following guidance is based on the general properties of

potent, small molecule Lysine-Specific Demethylase 1 (LSD1) inhibitors and standard

laboratory procedures for handling such chemicals. Researchers must consult the official

Safety Data Sheet (SDS) for the specific compound being used and adhere to their institution's

safety protocols.

This document provides essential, immediate safety and logistical information, including

operational and disposal plans for handling potent small molecule inhibitors like Lsd1-IN-15. It

is intended for researchers, scientists, and drug development professionals.

Quantitative Data of Representative LSD1 Inhibitors
To provide a quantitative context for the potency of compounds in this class, the following table

summarizes the half-maximal inhibitory concentration (IC₅₀) for several known LSD1 inhibitors.

These values indicate the concentration of the inhibitor required to reduce the activity of the

LSD1 enzyme by 50% in vitro. Lower values signify higher potency.
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Compound Name IC₅₀ (nM) Notes

OG-668 7.6 A potent tool compound.[1]

SP-2509 2500 A reversible tool compound.[1]

Tranylcypromine (TCP) 5600
A less potent, irreversible

inhibitor.[1]

Iadademstat (ORY-1001) < 1
A potent inhibitor that has

entered clinical trials.

GSK-2879552 ~20
An irreversible inhibitor that

has been in clinical trials.

RN-1 ~70
A potent, irreversible inhibitor.

[2]

Seclidemstat (SP-2577) ~24
A reversible inhibitor that has

been in clinical trials.

Experimental Protocols: Handling and Disposal
The following protocols are generalized for handling potent, powdered chemical compounds in

a laboratory setting.

Personal Protective Equipment (PPE)
Due to the potent nature of LSD1 inhibitors, a comprehensive approach to personal protection

is mandatory to prevent exposure through inhalation, skin contact, or ingestion.

Body Protection: A disposable, long-sleeved, seamless gown or a "bunny suit" style coverall

should be worn to protect the body from contamination.[3]

Hand Protection: Use two pairs of disposable, powder-free nitrile gloves. The outer pair

should be changed immediately upon any sign of contamination.[3]

Eye and Face Protection: Safety goggles that provide a complete seal around the eyes are

required. In addition, a face shield should be worn to protect against splashes.[3][4]
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Respiratory Protection: When handling the powdered form of the compound outside of a

certified chemical fume hood or glove box, a NIOSH-certified N95 or N100 respirator is

strongly recommended to prevent inhalation of airborne particles.[4] For higher-risk activities,

a powered air-purifying respirator (PAPR) may be necessary.[5][6]

Head and Shoe Protection: Disposable head/hair covers and shoe covers should be worn to

prevent the spread of contamination.[3]

Operational Plan: Step-by-Step Handling
Preparation:

Designate a specific area for handling the potent compound, preferably within a certified

chemical fume hood or a glove box.

Ensure all necessary PPE is donned correctly before entering the designated area.

Have a chemical spill kit readily accessible.

Weighing and Aliquoting:

Perform all manipulations of the powdered compound within a chemical fume hood or

glove box to minimize the risk of inhalation.

Use dedicated spatulas and weighing boats.

Close the primary container immediately after dispensing the required amount.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

Cap the vial or flask securely before mixing or vortexing.

Post-Handling:

Wipe down the work surface with an appropriate deactivating solution or solvent.

Carefully remove and dispose of the outer pair of gloves.
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Remove the remaining PPE in a manner that avoids cross-contamination, typically by

turning garments inside out.

Wash hands thoroughly with soap and water after exiting the laboratory.[7]

Disposal Plan
All materials that have come into contact with Lsd1-IN-15 should be treated as hazardous

chemical waste.

Solid Waste:

This includes used gloves, gowns, shoe covers, weighing boats, and any other disposable

materials.

Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste bag or

container.

Liquid Waste:

Unused solutions and contaminated solvents should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with the compound must be

disposed of in a designated sharps container for hazardous chemical waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's EHS department in

accordance with local, state, and federal regulations.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Lsd1-IN-15
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Caption: Safe handling and disposal workflow for potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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